Cas no 1448874-96-1 (Ansornitinib)

• Product Name: Ansornitinib
• CAS No: 1448874-96-1
• MF: C₃₀H₃₂N₆O₄
• MW: 540.61
• CID: 5146919
• PubChem ID: 136234633
• Update Time: 2025-05-23

Ansornitinib Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid, 2,3-dihydro-3-[[[4-[methyl[2-(4-methyl-1-piperazinyl)acetyl]amino]phenyl]amino]phenylmethylene]-2-oxo-, methyl ester, (3Z)-
• ansornitinib
• EX-A8149
• UNII-LHC4W5LJH4
• (Z)-methyl 3-(((4-(N-methyl-2-(4-methylpiperazin-1-yl)acetamido)phenyl)amino)(phenyl)methylene)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• CS-0541921
• 1448874-96-1
• ANG-3070
• 1H-Pyrrolo(2,3-b)pyridine-6-carboxylic acid, 2,3-dihydro-3-(((4-(methyl(2-(4-methyl-1-piperazinyl)acetyl)amino)phenyl)amino)phenylmethylene)-2-oxo-, methyl ester, (3Z)-
• Methyl (3Z)-3-((4-(N-methyl-2-(4-methylpiperazin-1-yl)acetamido)anilino)(phenyl)methylidene)-2-oxo-2,3-dihydro-1H-pyrrolo(2,3-b)pyridine-6-carboxylate
• Example 1 [WO2013112959A1]
• SCHEMBL15147753
• LHC4W5LJH4
• DA-61078
• methyl (3Z)-3-[{4-[N-methyl-2-(4-methylpiperazin-1-yl)acetamido]anilino}(phenyl)methylidene]-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• OABALTWKAJWHEA-RQZHXJHFSA-N
• ANG3070
• SCHEMBL15147755
• CHEMBL5095090
• HY-147243
• GTPL12086
• GLXC-27230
• Ansornitinib [INN]
• methyl 2-hydroxy-3-[N-[4-[methyl-[2-(4-methylpiperazin-1-yl)acetyl]amino]phenyl]-C-phenylcarbonimidoyl]-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• Ansornitinib

• Inchi： 1S/C30H32N6O4/c1-34-15-17-36(18-16-34)19-25(37)35(2)22-11-9-21(10-12-22)31-27(20-7-5-4-6-8-20)26-23-13-14-24(30(39)40-3)32-28(23)33-29(26)38/h4-14,31H,15-19H2,1-3H3,(H,32,33,38)/b27-26-
• InChI Key： OABALTWKAJWHEA-RQZHXJHFSA-N
• SMILES： C(/C1C=CC=CC=1)(=C1\C(NC2=NC(C(=O)OC)=CC=C\12)=O)\NC1C=CC(N(C)C(=O)CN2CCN(C)CC2)=CC=1

Computed Properties

• Exact Mass: 540.24850352g/mol
• Monoisotopic Mass: 540.24850352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides

Additional information on Ansornitinib

Ansornitinib: A Comprehensive Overview

Ansornitinib (CAS No. 1448874-96-1) is a novel compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of organic molecules, has been extensively studied for its role in various biological systems. The chemical structure of Ansornitinib plays a pivotal role in its functionality, making it a promising candidate for research in fields such as pharmacology, biotechnology, and material science.

Recent studies have highlighted the biological activity of Ansornitinib, particularly its ability to modulate cellular processes. Researchers have demonstrated that Ansornitinib exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its anti-inflammatory effects have been explored in preclinical models, suggesting potential therapeutic applications in conditions such as arthritis and neurodegenerative disorders.

The synthesis of Ansornitinib involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. The compound's synthesis pathway has been optimized through advanced chemical techniques, enabling large-scale production for research purposes. This has facilitated extensive testing across various experimental setups, including in vitro and in vivo models.

One of the most exciting developments involving Ansornitinib is its potential application in drug delivery systems. Scientists have explored the use of Ansornitinib as a carrier molecule due to its ability to encapsulate and release bioactive compounds in a controlled manner. This property makes it an ideal candidate for targeted drug delivery, particularly in cancer therapy where precise dosing is critical.

In addition to its therapeutic applications, Ansornitinib has also been investigated for its role in enhancing cellular repair mechanisms. Studies have shown that it can promote the regeneration of damaged tissues by stimulating the activity of specific signaling pathways. This discovery opens new avenues for research in regenerative medicine, where Ansornitinib could potentially be used to accelerate wound healing and tissue repair processes.

The safety profile of Ansornitinib has been thoroughly evaluated in preclinical studies, with results indicating minimal toxicity at therapeutic doses. However, further research is required to fully understand its long-term effects and potential interactions with other medications. Regulatory agencies are closely monitoring the progress of Ansornitinib development, with several clinical trials currently underway to assess its efficacy and safety in human subjects.

From a structural standpoint, Ansornitinib's molecular formula consists of a complex arrangement of atoms that contribute to its unique properties. The compound's molecular weight and physical properties make it suitable for various analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These tools have been instrumental in characterizing the compound's structure and verifying its purity.

The discovery of Ansornitinib represents a significant milestone in chemical research, offering new possibilities for addressing unmet medical needs. Its versatility across multiple applications underscores the importance of continued investigation into its mechanisms of action and therapeutic potential. As research progresses, Ansornitinib is poised to play a critical role in advancing modern medicine and improving patient outcomes.